Cas no 169126-00-5 (2-chloro-7-ethyl-quinoline-3-carbaldehyde)

• Product Name: 2-chloro-7-ethyl-quinoline-3-carbaldehyde
• CAS No: 169126-00-5
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 867560
• PubChem ID: 17039816
• Update Time: 2025-04-19

2-chloro-7-ethyl-quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-ethyl-quinoline-3-carbaldehyde
• 2-chloro-7-ethylquinoline-3-carbaldehyde
• 2-CHLORO-7-ETHYLQUINOLINE-3-CARBOXALDEHYDE
• 3-Quinolinecarboxaldehyde,2-chloro-7-ethyl

• Inchi： 1S/C12H10ClNO/c1-2-8-3-4-9-6-10(7-15)12(13)14-11(9)5-8/h3-7H,2H2,1H3
• InChI Key： QJGNUBYABNVQKB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C=CC(=CC2=N1)CC

Computed Properties

• Exact Mass: 219.04500
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.26310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines